Cas no 1000277-67-7 (Benzoic acid, 4-[(1E)-2-(2-quinolinyl)ethenyl]-)
Benzoic acid, 4-[(1E)-2-(2-quinolinyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(1E)-2-(2-quinolinyl)ethenyl]-
-
- Inchi: 1S/C18H13NO2/c20-18(21)15-8-5-13(6-9-15)7-11-16-12-10-14-3-1-2-4-17(14)19-16/h1-12H,(H,20,21)/b11-7+
- InChI Key: BYCHJWRZXPXCKH-YRNVUSSQSA-N
- SMILES: C(O)(=O)C1=CC=C(/C=C/C2C=CC3C(N=2)=CC=CC=3)C=C1
Benzoic acid, 4-[(1E)-2-(2-quinolinyl)ethenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319933-50mg |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 50mg |
¥1663 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319933-100mg |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 100mg |
¥2116 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319933-250mg |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 250mg |
¥3578 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319933-500mg |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 500mg |
¥7311 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319933-1g |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 1g |
¥10011 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319933-2.5g |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 2.5g |
¥16988 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319933-5g |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 5g |
¥25131 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1319933-10g |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 10g |
¥40138 | 2023-02-27 | |
| Enamine | EN300-42952-0.05g |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 0.05g |
$66.0 | 2023-02-10 | |
| Enamine | EN300-42952-0.1g |
4-[2-(quinolin-2-yl)ethenyl]benzoic acid |
1000277-67-7 | 98% | 0.1g |
$98.0 | 2023-02-10 |
Benzoic acid, 4-[(1E)-2-(2-quinolinyl)ethenyl]- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Benzoic acid, 4-[(1E)-2-(2-quinolinyl)ethenyl]-
Benzoic acid, 4-[(1E)-2-(2-quinolinyl)ethenyl]- (CAS No. 1000277-67-7)
Benzoic acid, 4-[(1E)-2-(2-quinolinyl)ethenyl]- (CAS No. 1000277-67-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-(1E)-2-(2-quinolinyl)ethenylbenzoic acid, is characterized by its unique molecular structure, which combines a benzoic acid moiety with a quinoline derivative. This combination endows the compound with a range of interesting properties and potential applications.
The benzoic acid group is a well-known functional group in organic chemistry, widely used in the synthesis of various pharmaceuticals and materials. It is known for its ability to form stable salts and esters, making it a valuable building block in drug design and polymer synthesis. The quinoline derivative, on the other hand, is a heterocyclic aromatic compound with a rich history in medicinal chemistry. Quinolines have been extensively studied for their biological activities, including antimicrobial, antimalarial, and anticancer properties.
Recent research has highlighted the potential of 4-(1E)-2-(2-quinolinyl)ethenylbenzoic acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead molecule for the development of novel anticancer agents. The researchers found that the compound exhibited significant cytotoxic activity against several cancer cell lines, particularly those derived from breast and lung cancers. The unique structure of the compound was hypothesized to enhance its ability to penetrate cell membranes and target specific intracellular pathways involved in cancer progression.
In addition to its potential in cancer therapy, 4-(1E)-2-(2-quinolinyl)ethenylbenzoic acid has also shown promise in the field of materials science. A recent study published in Advanced Materials investigated the use of this compound as a building block for the synthesis of functional polymers. The researchers demonstrated that the compound could be polymerized to form conjugated polymers with tunable electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.
The synthesis of 4-(1E)-2-(2-quinolinyl)ethenylbenzoic acid typically involves several steps, including the formation of the quinoline derivative and its subsequent coupling with benzoic acid. One common synthetic route involves the condensation of 4-bromobenzoic acid with 2-vinylquinoline using palladium-catalyzed cross-coupling reactions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.
The physical and chemical properties of 4-(1E)-2-(2-quinolinyl)ethenylbenzoic acid have been extensively characterized. The compound is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).
In terms of safety and handling, 4-(1E)-2-(2-quinolinyl)ethenylbenzoic acid should be stored in a cool, dry place away from strong oxidizing agents and direct sunlight. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage.
The future prospects for 4-(1E)-2-(2-quinolinyl)ethenylbenzoic acid are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity, as well as exploring new applications in both medicinal chemistry and materials science. With its unique combination of functional groups and versatile properties, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.
1000277-67-7 (Benzoic acid, 4-[(1E)-2-(2-quinolinyl)ethenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)